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Compound of Interest

Compound Name: Docetaxel Trihydrate

Cat. No.: B000233

For Immediate Release

A Comprehensive Technical Guide on the Core Chemical and Physical Properties of Docetaxel
Trihydrate for Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide provides a thorough examination of the essential chemical and
physical properties of Docetaxel Trihydrate, a pivotal anti-neoplastic agent. The document
consolidates critical quantitative data into accessible tables, outlines detailed experimental
methodologies for its characterization, and visualizes key signaling pathways and experimental
workflows to facilitate a deeper understanding of this complex molecule.

Chemical and Physical Properties of Docetaxel
Trihydrate

Docetaxel Trihydrate is a semi-synthetic analogue of paclitaxel, derived from the European
yew tree.[1] It is a white to off-white crystalline powder.[2] The trihydrate form of docetaxel is
thermodynamically stable under ambient conditions of temperature, pressure, and relative
humidity.[3][4]
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Property Value References
Molecular Formula C43H59N017 [5]
Molecular Weight 861.93 g/mol [5]
CAS Number 148408-66-6 [5]
Melting Point 184.8-185.3°C [6]
Boiling Point 1016.9 °C at 760 mmHg [7]
Density 1.370 g/cm3 [7]
Solubility

Docetaxel Trihydrate is practically insoluble in water but freely soluble in anhydrous ethanol
and soluble in methylene chloride.[7][8]

Solvent Solubility References

Practically insoluble (0.0127

Water mgimL) [218]
Anhydrous Ethanol Freely soluble [8]
Methylene Chloride Soluble [8]
DMSO > 2.08 mg/mL [5]
10% EtOH >> 90% corn oll > 2.5 mg/mL [5]

10% DMSO >> 40% PEG300
>> 5% Tween-80 >> 45% > 2.08 mg/mL [5]
saline

Crystallography and Stability

The crystal structure of Docetaxel Trihydrate has been determined, revealing an orthorhombic
crystal system with the space group P212121.[3] The trihydrate form is stable under ambient
conditions; however, it can be dehydrated to an anhydrous crystal phase under a nitrogen
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stream or upon heating.[4][9] Stability studies have shown that docetaxel solutions can
maintain their chemical and physical integrity for extended periods under specific storage
conditions.[10][11]

Crystal System Orthorhombic [3]

Space Group pP212121 [3]

Thermodynamically stable
under ambient conditions.[3][4]

Stability Solutions in DMSO or ethanol
may be stored at -20°C for up
to 3 months.[8]

Mechanism of Action and Signaling Pathways

Docetaxel's primary mechanism of action is the disruption of the microtubule network within
cells.[12] It promotes the assembly of tubulin into stable microtubules and inhibits their
depolymerization.[13] This stabilization of microtubules leads to a blockage of cells in the G2/M

phase of the cell cycle, ultimately inducing apoptotic cell death.[5][14]

Several signaling pathways are implicated in docetaxel's anti-cancer activity. A key pathway
involves the phosphorylation of the anti-apoptotic protein Bcl-2, which promotes apoptosis.[5]
Additionally, docetaxel has been shown to target the Smad3/HIF-1a signaling pathway,
inhibiting tumor growth and proliferation.[15]
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Docetaxel-induced apoptotic signaling pathway.
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Docetaxel's effect on the Smad3/HIF-1a signaling pathway.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC (RP-HPLC) method is commonly employed for the analysis of
Docetaxel Trihydrate.

Instrumentation: A standard HPLC system equipped with a UV-VIS detector is used.[3]

e Column: A C18 column (e.g., 15 cm x 4.6 mm, 5 pum particle size) is typically used for
separation.[8]

» Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and a buffer,
such as 0.02 M ammonium acetate in water (pH adjusted to 4.5 with orthophosphoric acid),
in a ratio of 45:55 v/v.[2]

o Flow Rate: A flow rate of 1.5 mL/min is often applied.[2][8]
o Detection: The eluent is monitored at a wavelength of 230 nm.[2][3]

o Sample Preparation: A standard stock solution is prepared by dissolving a known amount of
Docetaxel Trihydrate in a suitable diluent (e.g., 50:50 v/v acetonitrile:water).[2]

Sample Preparation HPLC Analysis
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General workflow for HPLC analysis of Docetaxel Trihydrate.

X-Ray Powder Diffraction (XRPD)

XRPD is utilized to characterize the solid-state properties of Docetaxel Trihydrate.
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e Instrumentation: A powder X-ray diffractometer, such as a Siemens-Bruker D5000 equipped
with a temperature chamber, can be used.[16]

o Sample Preparation: The powdered sample is typically loaded into a sample holder. To
minimize preferential orientation, a Debye-Scherrer geometry with a rotating capillary filled
with the ground powder may be employed.[16]

o Data Collection: The X-ray diffraction pattern is recorded as the detector scans through a
range of 20 angles.

e Analysis: The resulting diffractogram provides information on the crystalline structure,
polymorphism, and phase purity of the sample.

Thermogravimetric Analysis (TGA)

TGA is employed to study the thermal stability and decomposition of Docetaxel Trihydrate,
particularly its dehydration process.

 Instrumentation: A thermogravimetric analyzer, such as a TA Instruments TGA-HR 2950, is
used.[16]

e Procedure: A small amount of the sample is placed in a crucible and heated at a controlled
rate (e.g., 0.05 °C/s) under a specific atmosphere (e.g., nitrogen).[16]

o Data Analysis: The change in mass of the sample is recorded as a function of temperature,
providing information on dehydration, desolvation, and decomposition events.

This guide serves as a foundational resource for professionals engaged in the research and
development of docetaxel-based therapeutics, offering a consolidated source of its
fundamental chemical and physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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